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Compound of Interest

Compound Name: PBD-150

Cat. No.: B15619136

For immediate use by researchers, scientists, and drug development professionals, this
document provides essential safety and logistical information for the proper disposal of PBD-
150, a glutaminyl cyclase (QC) inhibitor. Adherence to these procedures is critical for
maintaining a safe laboratory environment and ensuring regulatory compliance. PBD-150,
identified by CAS number 790663-33-1, is a potent research chemical used in studies related
to Alzheimer's disease.[1][2][3]

Immediate Safety Precautions

Before beginning any disposal procedure, ensure you are wearing the appropriate Personal
Protective Equipment (PPE). The nature of PBD-150 as a bioactive small molecule
necessitates caution to avoid accidental exposure.

Required PPE:

 Nitrile gloves

o Safety glasses or goggles
e Laboratory coat

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to
minimize inhalation risk.
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Chemical and Physical Properties of PBD-150

A clear understanding of the substance's properties is fundamental to its safe handling and

disposal.
Property Value
CAS Number 790663-33-1
Molecular Formula C15H20N402S
Molecular Weight 320.41 g/mol
Appearance Solid (Light brown to brown powder)
Solubility Soluble in DMSO

Data sourced from MedChemExpress and ProbeChem.[1][2]

Step-by-Step Disposal Protocol

The disposal of PBD-150 must be handled in accordance with local, state, and federal
regulations for chemical waste. The following protocol provides a general framework; always
consult your institution's Environmental Health & Safety (EH&S) department for specific
requirements.

Step 1: Decontamination of Labware and Surfaces

o Glassware and Equipment: All labware (e.g., flasks, beakers, spatulas) that has come into
contact with PBD-150 should be decontaminated. Rinse items with a suitable solvent, such
as ethanol or isopropanol, to remove any residual compound. The solvent rinse should be
collected and disposed of as chemical waste. Following the solvent rinse, wash the labware
with soap and water.

o Surfaces: Wipe down any surfaces, including benchtops and fume hood interiors, with a
solvent-soaked cloth. Dispose of the cloth as solid chemical waste.

Step 2: Management of Unused PBD-150
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e Pure Compound: Unused or expired PBD-150 powder should be disposed of in its original
container or a clearly labeled, sealed waste container. Do not mix with other waste streams
unless explicitly permitted by your institution's EH&S guidelines.

e Solutions: Solutions of PBD-150, such as those dissolved in DMSO, must be collected in a
designated, sealed, and clearly labeled hazardous waste container. Do not dispose of these
solutions down the drain.

Step 3: Segregation and Labeling of Waste

e Solid Waste: This category includes contaminated PPE (gloves, etc.), weigh boats, and
absorbent materials used for cleaning spills. Place these items in a dedicated, sealed plastic
bag or container labeled "Hazardous Solid Waste - PBD-150."

 Liquid Waste: Collect all liquid waste containing PBD-150, including experimental residues
and solvent rinses, in a compatible, leak-proof container. The container must be clearly
labeled with "Hazardous Liquid Waste," the full chemical name "PBD-150," and the solvent
used (e.g., DMSO).

Step 4: Storage and Final Disposal

« Store all PBD-150 waste containers in a designated, secure secondary containment area
away from incompatible materials.

» Arrange for pickup and final disposal by your institution's certified hazardous waste
management service.

A Safety Data Sheet (SDS) for PBD-150 with CAS number 790663-33-1 advises disposing of
the contents and container in accordance with local regulations.[4]

Experimental Workflow & Disposal Pathway

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of PBD-150 and associated materials.
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Preparation & Handling
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Caption: PBD-150 Disposal Workflow.
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This guide is intended to supplement, not replace, your institution's specific safety and disposal
protocols. Always prioritize safety and regulatory compliance in your laboratory operations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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